Cas no 921864-34-8 (3,5-dimethoxy-N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: 3,5-dimethoxy-N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 921864-34-8
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 6521639
• Update Time: 2025-09-26

3,5-dimethoxy-N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• 3,5-dimethoxy-N-[4-[2-(4-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C21H21N3O4S/c1-13-4-6-15(7-5-13)22-19(25)10-16-12-29-21(23-16)24-20(26)14-8-17(27-2)11-18(9-14)28-3/h4-9,11-12H,10H2,1-3H3,(H,22,25)(H,23,24,26)
• InChI Key： AKOINLSXCJTAAU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(NC2=CC=C(C)C=C2)=O)=CS1)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-dimethoxy-N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide

Recent Advances in the Study of 3,5-dimethoxy-N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide (CAS: 921864-34-8)

The compound 3,5-dimethoxy-N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide (CAS: 921864-34-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold for drug development, particularly in the context of kinase inhibition. The structural features of 3,5-dimethoxy-N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide, including its thiazole core and benzamide moiety, suggest potential interactions with key biological targets. Researchers have employed computational modeling and high-throughput screening to elucidate its binding affinity and selectivity profiles.

One of the most notable findings is the compound's inhibitory activity against specific protein kinases implicated in cancer progression. In vitro assays have demonstrated its ability to suppress kinase activity at nanomolar concentrations, with minimal off-target effects. These results position 3,5-dimethoxy-N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide as a candidate for further preclinical evaluation in oncology.

Additionally, recent pharmacokinetic studies have shed light on the compound's metabolic stability and bioavailability. While initial data indicate moderate oral absorption, structural modifications are being explored to enhance its drug-like properties. Researchers are also investigating its potential applications beyond oncology, including inflammatory and neurodegenerative diseases, where kinase modulation may offer therapeutic benefits.

In conclusion, the growing body of research on 3,5-dimethoxy-N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide (CAS: 921864-34-8) underscores its versatility as a pharmacological tool and its promise as a lead compound for drug discovery. Future studies will likely focus on optimizing its chemical structure and expanding its therapeutic indications, paving the way for translational applications in medicine.